Cas no 848731-65-7 (1-Methyl-4-[(2S)-1-nitropropan-2-yl]benzene)

• Product Name: 1-Methyl-4-[(2S)-1-nitropropan-2-yl]benzene
• CAS No: 848731-65-7
• MF: C₁₀H₁₃NO₂
• MW: 179.215722799301
• CID: 2851804
• PubChem ID: 16755925
• Update Time: 2025-04-21

1-Methyl-4-[(2S)-1-nitropropan-2-yl]benzene Chemical and Physical Properties

Names and Identifiers

• 848731-65-7
• 1-Methyl-4-[(2S)-1-nitropropan-2-yl]benzene
• DTXSID50587856

• Inchi： 1S/C10H13NO2/c1-8-3-5-10(6-4-8)9(2)7-11(12)13/h3-6,9H,7H2,1-2H3/t9-/m1/s1
• InChI Key： LRPZNDFDHREQEK-SECBINFHSA-N
• SMILES： [O-][N+](C[C@@H](C)C1C=CC(C)=CC=1)=O

Computed Properties

• Exact Mass: 179.094628657Da
• Monoisotopic Mass: 179.094628657Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 168
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 45.8Ų